2-Chloro-6-(3-cyano-phenyl-amino)-purine

• Molecular Formula: C12H7ClN6
• Molecular Weight: 270.68 g/mol
• IUPAC Name: 3-[(2-chloro-7H-purin-6-yl)amino]benzonitrile
• InChI: InChI=1S/C12H7ClN6/c13-12-18-10-9(15-6-16-10)11(19-12)17-8-3-1-2-7(4-8)5-14/h1-4,6H,(H2,15,16,17,18,19)
• InChI Key: RCGBOJKKKDETMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NC(=NC3=C2NC=N3)Cl)C#N

Description

2-Chloro-6-(3-cyano-phenyl-amino)-purine is a purine derivative characterized by a chlorine atom at the C2 position and a 3-cyano-phenylamino substituent at the C6 position. This compound belongs to a class of modified purines designed to modulate biological activity through strategic substitutions. The chlorine at C2 is known to reduce toxicity compared to non-halogenated analogs, while the 3-cyano-phenylamino group introduces steric and electronic effects that influence receptor binding and metabolic stability .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications at the C6 Position

2-Chloro-6-(3-methoxyphenylamino)purine (INCYDE)

• Structure : Methoxy group at the phenyl ring’s C3 position.
• Activity: Exhibits cytokinin-like properties, enhancing antioxidant responses in plants.
• Key Difference: The methoxy group (-OCH₃) is electron-donating, contrasting with the electron-withdrawing cyano (-CN) group in the target compound. This difference affects electronic interactions with target proteins.

6-Benzylthio-2-chloropurine

• Structure : Benzylthio (-S-CH₂C₆H₅) substituent at C6.
• Activity : Potent inhibitor of purine nucleoside phosphorylase (PNP) with Ki = 0.4 μM. The thioether linkage enhances binding affinity compared to alkoxy derivatives .
• Comparison: The cyano-phenylamino group in the target compound may offer improved metabolic stability over thioethers, which are susceptible to nucleophilic cleavage .

2-Chloro-6-(trifluoromethyl)purine

• Structure : Trifluoromethyl (-CF₃) group at C6.
• Properties: Lower molecular weight (222.55 g/mol) and higher lipophilicity due to the -CF₃ group. No direct biological data are available, but -CF₃ is known to enhance membrane permeability .

Modifications at the C2 Position

2-Amino-6-chloropurine

• Structure: Amino (-NH₂) group at C2 instead of chlorine.
• Role : A precursor in synthesizing 6-substituted purines. The absence of C2 chlorine increases toxicity, as seen in cytokinin analogs .
• Comparison : The C2 chlorine in the target compound reduces cytotoxicity, making it more suitable for therapeutic applications .

Ribose-Modified Derivatives

2-Chloro-6-(3-fluorobenzylamino)-9-β-D-ribofuranosylpurine (2Cl-3F-BAPR)

• Structure : Ribose sugar appended to the purine N9 position.
• Activity: Retains antisenescent activity similar to its non-ribosylated counterpart (3F-BAP) but with prolonged half-life due to glycosylation .
• Comparison : The target compound lacks a ribose moiety, suggesting differences in cellular uptake and pharmacokinetics.

Enzyme Inhibition

• PNP Inhibition: Alkoxy and thioether derivatives (e.g., 6-benzylthio-2-chloropurine) show strong inhibition (Ki < 1 μM), while bulky substituents (e.g., 2,4,6-trimethylphenoxy) reduce potency (IC₅₀ > 100 μM) .
• Target Compound: The 3-cyano-phenylamino group’s moderate size and electronic profile may balance affinity and selectivity, though experimental data are needed.

Cytokinin Activity

• INCYDE : Modulates plant antioxidant pathways at 0.01–10 μM concentrations. The C2 chlorine mitigates toxicity without compromising activity .
• 2Cl-3F-BAPR : Inhibits chlorophyll degradation, highlighting the role of C6 aryl groups in targeting specific metabolic pathways .